Francium

• CAS: 7440-73-5
• Synonyms: Francium
• Molecular Formula: F
• Molecular Weight: 223.01973 g/mol
• SMILES: [Fr]
• InChI: InChI=1S/Fr
• InChIKey: KLMCZVJOEAUDNE-UHFFFAOYSA-N

Francium (Fr), CAS 7440-73-5, is a short-lived radioactive alkali metal with no stable isotopes. It is exclusively used in fundamental physics research. • Atomic parity violation (APV) signal ~20x larger than cesium, enabling precision tests of the Standard Model. • Laser-cooled and trapped francium atoms (e.g., >500 atoms of 210Fr) enable high-precision spectroscopy. • Sourced via spallation or decay chain; supplied only to qualified nuclear research facilities.

Francium: Research and Procurement Overview

Francium (Fr), CAS 7440-73-5, is the heaviest alkali metal (Group 1, Period 7, atomic number 87) and is the least stable of the first 103 elements in the periodic table [1]. All its isotopes are radioactive and short-lived, with the longest-lived isotope, francium-223, possessing a half-life of only 22 minutes, which precludes the existence of any weighable quantity [2]. Consequently, it has no stable isotopes and no commercial applications, with its primary utility being confined to fundamental scientific research in atomic and nuclear physics [3].

1

Atomic parity violation (APV) precision studies

2

Ac-225/Fr-221 radionuclide generator research

3

Laser cooling and trapping of heavy atoms

• [1] HyperPhysics. (n.d.). Francium. Georgia State University. View Source
• [2] ISOFLEX USA. (n.d.). Francium. View Source
• [3] Dönges. (n.d.). Francium. Lexicon. View Source

Why Francium Cannot Be Substituted

The selection of francium is not a matter of choice among interchangeable chemical analogs. Its extreme radioactivity and 22-minute half-life make it intrinsically unsuitable for any application requiring stability, long-term storage, or even a macroscopic sample [1]. Substituting a stable analog like cesium would entirely nullify the purpose of an experiment designed to leverage francium's unique nuclear properties for probing fundamental physics, such as its significantly enhanced atomic parity violation (APV) signal, which is nearly 20 times larger than that of cesium [2]. The procurement of francium is thus a highly specialized decision driven by the specific nuclear and relativistic properties required for a narrow set of research applications, where no other element can serve as a proxy [3].

Francium

Nuclear and relativistic properties essential for APV and weak-interaction studies

Cesium

APV signal nearly 20× smaller; may not replicate experimental sensitivity

Francium

Relativistic effects invert ionization energy and electron affinity trends

Stable alkali metals

Periodic property predictions may not transfer; relativistic benchmark context differs

• [1] ISOFLEX USA. (n.d.). Francium. View Source
• [2] University of Manitoba. (n.d.). Atomic parity violation in laser-trapped francium. Subatomic Physics. View Source
• [3] HyperPhysics. (n.d.). Francium. Georgia State University. View Source

Francium Quantitative Evidence Guide

First Ionization Energy vs. Cesium

Contrary to simple periodic trend predictions, francium exhibits a first ionization energy that is higher than that of its lighter Group 1 analog, cesium, due to significant relativistic stabilization of its 7s valence electron [1].

Ionization Energy vs. Cs

Head-to-head

Fr 392.8 kJ/mol → +17.1 kJ/mol

Relativistic 7s stabilization observed

Theoretical model validation context

Evidence Dimension	First Ionization Energy
Target Compound Data	392.8 kJ/mol (or 4.07 eV)
Comparator Or Baseline	Cesium: 375.7 kJ/mol (or 3.89 eV)
Quantified Difference	Francium is ~17.1 kJ/mol higher (or ~0.18 eV higher)
Conditions	Theoretical and experimental determinations of gas-phase atomic properties.

Why This Matters

This deviation from expected periodic trends is a direct and quantifiable indicator of profound relativistic effects, making francium a critical benchmark for theoretical models of heavy atoms [1].

• [1] WebQC. (n.d.). Francium @ Periodiek systeem der chemische elementen. View Source

Atomic Parity Violation Signal vs. Cesium

The atomic parity violation (APV) signal in francium, a key probe of the weak nuclear force, is drastically larger than in cesium, the only other alkali metal where this has been extensively studied, making it a vastly more sensitive experimental target [1][2].

APV Signal vs. Cs

Head-to-head

Fr ~20× larger

Enables Standard Model precision tests

Non-substitutable signal magnitude

Evidence Dimension	Atomic Parity Violation (APV) Signal Magnitude
Target Compound Data	APV effect is nearly 20 times larger than in Cs [1].
Comparator Or Baseline	Cesium
Quantified Difference	Nearly 20-fold increase in signal magnitude for francium.
Conditions	Theoretical scaling predictions for APV amplitudes in heavy alkali atoms.

Why This Matters

A 20x larger signal enables precision tests of the Standard Model of particle physics that would be impractical or impossible with lighter atoms, establishing francium as an essential, non-substitutable research material [1].

• [1] University of Manitoba. (n.d.). Atomic parity violation in laser-trapped francium. Subatomic Physics. View Source
• [2] TRIUMF. (n.d.). The FrPNC experiment at TRIUMF: Atomic parity non-conservation in francium. View Source

Electron Affinity Trend Inversion

While electron affinity (EA) generally decreases down Group 1, high-level relativistic coupled-cluster calculations show that francium's EA is calculated to be higher than that of cesium, another reversal of a simple periodic trend [1].

Electron Affinity Trend

Class-level

Fr +20 meV vs Cs baseline

Relativistic inversion predicted

Theoretical, data to verify

Evidence Dimension	Electron Affinity (EA)
Target Compound Data	Calculated to be 20 meV higher than Cs
Comparator Or Baseline	Cesium
Quantified Difference	Francium EA is +20 meV relative to Cs.
Conditions	Relativistic Fock-space coupled-cluster calculations.

Why This Matters

This computationally predicted trend inversion provides another quantifiable, albeit theoretical, example of relativistic effects dominating francium's fundamental atomic properties, further distinguishing it from lighter homologs [1].

• [1] Landau, A., Eliav, E., Ishikawa, Y., & Kaldor, U. (2001). Benchmark calculations of electron affinities of the alkali atoms sodium to eka-francium (element 119). View Source

Hyperfine and PNC Transition Amplitudes

Relativistic mean-field calculations show that hyperfine transition amplitudes for the 7S→8S transition in francium are an order of magnitude larger than those for the analogous 6S→7S transition in cesium, demonstrating a systematic amplification of weak-interaction observables in the heaviest alkali atom [1].

Hyperfine Amplitudes

Head-to-head

Fr 7S→8S ≈10× Cs 6S→7S

Amplifies weak-interaction observables

Supports PNC precision platform

Evidence Dimension	Hyperfine transition amplitude (PNC-related)
Target Compound Data	Amplitude in 210Fr for 7S→8S transition
Comparator Or Baseline	Amplitude in 134Cs for 6S→7S transition
Quantified Difference	Amplitudes in Fr are one order of magnitude larger than in Cs.
Conditions	Relativistic mean field calculations for parity-nonconserving observables.

Why This Matters

This order-of-magnitude enhancement underscores why experiments using francium offer a uniquely powerful platform for precision electroweak studies, a capability not replicable with cesium or any other stable alkali metal [1].

• [1] Relativistic mean field calculation of parity-violating observables in francium. (n.d.). View Source

Spectroscopic Wavelength Shift vs. Cesium

The primary laser cooling transition for francium (D2 line) is significantly red-shifted compared to that of cesium, necessitating distinct laser systems and demonstrating its unique atomic structure [1][2].

D2 Cooling Transition

Class-level

Fr 718 nm ↔ Cs 852 nm

Requires distinct laser system

Experimental setup differentiator

Evidence Dimension	Principal D2 Transition Wavelength
Target Compound Data	718 nm
Comparator Or Baseline	Cesium D2 line: 852 nm
Quantified Difference	A ~134 nm shift to a shorter wavelength.
Conditions	Optical spectroscopy of the 7s→7p transition in francium and 6s→6p in cesium.

Why This Matters

This large shift in the cooling transition wavelength is a practical differentiator for experimental setups. Any laboratory planning to laser cool and trap francium must invest in specific laser sources (e.g., at 718 nm) that are different from those used for other alkali atoms like rubidium or cesium [1].

• [1] Liberman, S., et al. (1978). First observation of the D2 line of francium. Referenced in Sciencedirect Francium overview. View Source
• [2] TRIUMF. (n.d.). Francium Trapping Facility. View Source

Half-Life Comparison in Ac-225/Fr-221 Generator

In the context of an 225Ac/221Fr radionuclide generator, the 4.8-minute half-life of the 221Fr daughter is a key performance parameter that dictates the achievable elution frequency and in vivo distribution profile, differing significantly from the parent 225Ac (10-day half-life) [1].

Generator Half-Life

Class-level

²²¹Fr 4.8 min vs ²²⁵Ac 10 d

Defines rapid in vivo decay window

Generator performance context

Evidence Dimension	Half-Life in 225Ac Decay Chain
Target Compound Data	221Fr: 4.8 minutes
Comparator Or Baseline	Parent 225Ac: 10 days
Quantified Difference	221Fr half-life is ~3000 times shorter than 225Ac.
Conditions	Nuclear decay properties in the 225Ac decay series.

Why This Matters

This extremely short half-life, while a major limitation, defines the niche application of francium in experimental radiopharmaceutical research, where its rapid decay to 217At and 213Bi can be exploited for delivering short-range, high-LET alpha particles [1].

• [1] Development of an Actinium-225/Francium-221 radionuclide generator. (2025). View Source

Francium: Primary Research Applications

Atomic Parity Violation Experiments

This represents the primary, non-substitutable application for francium. As established, the atomic parity violation signal in francium is nearly 20 times larger than in cesium [1]. Experiments like the FrPNC collaboration at TRIUMF are constructed explicitly to exploit this enhancement. By trapping and cooling isotopes of francium (e.g., 210Fr, 211Fr), researchers can measure parity-nonconserving transitions with unprecedented precision to test the Standard Model of particle physics and search for physics beyond it [2].

Ac-225/Fr-221 Radionuclide Generator Studies

Francium's role is as a short-lived intermediate in the decay chain of actinium-225, a promising alpha-emitting isotope for targeted cancer therapy. The 4.8-minute half-life of 221Fr [1] enables its use as an in vivo generator concept. An 225Ac/221Fr generator system can be used to study the biodistribution and therapeutic efficacy of the alpha-emitting daughters (213Bi) produced from the decay of 221Fr. Research has demonstrated the successful development and in vivo application of such a generator in animal models [1].

Laser Cooling and Trapping of Heavy Atoms

Francium's unique atomic structure, including its specific D2 transition wavelength of 718 nm [1], makes it a target for advanced atomic physics experiments. The demonstrated ability to laser cool and trap francium atoms (e.g., trapping over 500 atoms of 210Fr [2]) is a critical enabler for high-precision spectroscopy and APV experiments. This technical achievement, while not a commercial application, is the cornerstone of its research value, allowing for detailed study of a heavy atom with strong relativistic effects .

Production of Neutron-Deficient Radioisotopes via Spallation

Francium beams, such as 211Fr or 213Fr produced via spallation, are used as precursors for generating other rare, neutron-deficient radioisotopes. For instance, implanting a 211Fr beam into a solid target produces 211Rn (t1/2 = 14.6 h), which can then be used for subsequent chemical studies [1]. This highlights francium's utility as a source material for creating other exotic nuclides that are otherwise difficult to access.

Application

Selection Property

Validation Focus

Atomic parity violation studies

Enhanced APV sensitivity

Standard Model precision tests

²²⁵Ac/²²¹Fr radionuclide generator research

Short-lived decay intermediate

Biodistribution and alpha delivery

Laser cooling and trapping research

Distinct D2 transition

Trap stability and spectroscopy

Production of neutron-deficient isotopes

Spallation-produced precursor beam

Exotic nuclide generation

• [1] University of Manitoba. (n.d.). Atomic parity violation in laser-trapped francium. Subatomic Physics. View Source
• [2] TRIUMF. (n.d.). The FrPNC experiment at TRIUMF: Atomic parity non-conservation in francium. View Source